Cas no 2166926-65-2 (3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid)

• Product Name: 3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid
• CAS No: 2166926-65-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6138551
• PubChem ID: 77172138
• Update Time: 2026-03-11

3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid
• Spiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2,3-dicarboxylic acid, 2-methyl ester
• 2166926-65-2
• 6-(Methoxycarbonyl)spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropan]-2-ene-5-carboxylic acid
• SCHEMBL16377663
• MFCD32687587
• P20888
• AS-79450
• 6-(Methoxycarbonyl)spiro[bicyclo[2.2.1]hept[2]ene-7,1 inverted exclamation mark -cyclopropane]-5-carboxylic Acid
• SY323679
• 3-Methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1-cyclopropane]-2-carboxylic acid
• starbld0047551

• Inchi： 1S/C12H14O4/c1-16-11(15)9-7-3-2-6(8(9)10(13)14)12(7)4-5-12/h2-3,6-9H,4-5H2,1H3,(H,13,14)
• InChI Key： DOCTYGRGGTZHAB-UHFFFAOYSA-N
• SMILES： C12C3(CC3)C(C=C1)C(C(O)=O)C2C(OC)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 369.7±42.0 °C(Predicted)
• pka: 4.21±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid

Introduction to 3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid (CAS No. 2166926-65-2)

3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid, identified by its CAS number 2166926-65-2, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and functional groups. This compound belongs to a class of spiro compounds, which are known for their interesting electronic and steric properties, making them valuable scaffolds for drug discovery and development.

The molecular structure of 3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid features a spiro carbon connecting two bicyclic systems: a bicyclo[2.2.1]heptane ring system and a cyclopropane moiety. The presence of a methoxycarbonyl group at the 3-position and a carboxylic acid group at the 2-position introduces additional reactivity and potential sites for further derivatization, which are crucial for designing novel bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, leveraging strategies such as intramolecular cyclization and transition-metal-catalyzed reactions. These synthetic approaches have not only improved the yield and purity of 3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid but also opened new avenues for exploring its derivatives with enhanced pharmacological properties.

In the realm of medicinal chemistry, spirocyclic compounds like 3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid have shown promise as lead compounds for various therapeutic applications. The rigid spiro framework can contribute to high binding affinity and selectivity when interacting with biological targets, such as enzymes and receptors. Moreover, the presence of polar functional groups like the carboxylic acid and methoxycarbonyl groups allows for diverse interactions with biological systems, including hydrogen bonding and electrostatic interactions.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules with tailored biological activities. For instance, the carboxylic acid group can be readily modified into esters or amides, while the methoxycarbonyl group can be used to introduce additional functional handles for further chemical transformations. These modifications are essential for optimizing pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

Recent studies have highlighted the importance of spirocyclic scaffolds in drug discovery due to their ability to mimic natural product structures and exhibit unique conformational preferences. The spirocyclic system in 3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid provides a stable core that can be further functionalized to target specific biological pathways. For example, derivatives of this compound have been investigated for their potential anti-inflammatory and analgesic effects, leveraging the structural features that enhance binding to relevant targets.

The cyclopropane moiety in the structure is particularly noteworthy, as it introduces localized strain that can influence molecular recognition events. Cyclopropanes are known to be bioisosteres of other cyclic structures and can modulate the electronic properties of adjacent functional groups, thereby affecting binding affinity and selectivity. This feature makes 3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid an attractive scaffold for designing molecules with optimized pharmacological profiles.

From a computational chemistry perspective, the three-dimensional structure of this compound has been modeled using advanced molecular dynamics simulations to understand its conformational flexibility and interactions with potential biological targets. These studies have provided valuable insights into how structural modifications can be tailored to enhance binding affinity and reduce off-target effects.

The synthesis of 3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-2-carboxylic acid has also been explored using green chemistry principles, emphasizing sustainable methodologies that minimize waste and hazardous byproducts. Such approaches align with the broader goals of pharmaceutical research to develop environmentally friendly processes that are both efficient and scalable.

In conclusion,3-methoxycarbonylspiro[bicyclo[2.2.1]hept-5-ene-7,1'-cyclopropane]-carboxylic acid (CAS No. 2166926-65-2) represents a fascinating example of how structural complexity can be leveraged in drug discovery programs. Its unique spirocyclic framework combined with reactive functional groups offers numerous opportunities for designing novel therapeutic agents with improved efficacy and selectivity.